Cas no 941953-86-2 (1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 941953-86-2
• MF: C₂₁H₁₅ClN₄O₃
• MW: 406.821803331375
• CID: 6441901
• PubChem ID: 16952065
• Update Time: 2025-06-23

1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• AKOS016398969
• F2437-0390
• 941953-86-2
• 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1-[2-(4-chlorophenyl)-2-oxoethyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H15ClN4O3/c22-16-5-3-15(4-6-16)18(27)13-25-17-2-1-9-24-19(17)20(28)26(21(25)29)12-14-7-10-23-11-8-14/h1-11H,12-13H2
• InChI Key： LVEZRIUEVVACBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 406.0832680g/mol
• Monoisotopic Mass: 406.0832680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.5Ų

Additional information on 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

Introduction to 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 941953-86-2)

The compound 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, identified by its CAS number 941953-86-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrido[3,2-d]pyrimidine class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The structural features of this compound, particularly its fused ring system and functional groups, make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a pyrido[3,2-d]pyrimidine core, which is a bicyclic system consisting of a pyridine ring fused with a pyrimidine ring. This particular arrangement has garnered considerable attention due to its ability to interact with various biological targets. The presence of a 4-chlorophenyl substituent at the 2-position of the ethyl group and a pyridin-4-ylmethyl group at the 3-position further enhances its potential pharmacological activity. These aromatic rings not only contribute to the compound's solubility and bioavailability but also play a crucial role in modulating its interaction with biological receptors.

The 1-(2-(4-chlorophenyl)-2-oxoethyl) moiety introduces additional complexity to the molecule, providing multiple sites for potential interactions with biological targets. The oxoethyl group, in particular, can serve as a linker or anchor in protein binding pockets, influencing the compound's binding affinity and selectivity. This structural feature is particularly relevant in the context of designing molecules that exhibit high specificity for certain biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the pyrido[3,2-d]pyrimidine scaffold can effectively interact with enzymes and receptors involved in critical biological processes. For instance, derivatives of this scaffold have been reported to inhibit kinases and other enzymes implicated in cancer progression. The specific arrangement of substituents in 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suggests that it may exhibit similar inhibitory effects.

The CAS number 941953-86-2 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. Researchers often rely on CAS numbers to ensure accurate referencing and avoid confusion with structurally similar molecules. This compound's unique structure makes it an attractive candidate for further experimental validation and optimization.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The 4-chlorophenyl and pyridin-4-ylmethyl groups are particularly noteworthy for their ability to modulate electronic properties and binding interactions. These features are often exploited in drug design to enhance potency and selectivity.

The dione moiety at the 2,4 positions of the pyrido[3,2-d]pyrimidine ring adds another layer of complexity to the molecule. Diones are known for their reactivity and ability to participate in various chemical transformations. This reactivity could be leveraged to develop new synthetic routes or functionalize the molecule further for improved pharmacological properties.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationships (SAR) in drug design. By systematically modifying substituents such as the 4-chlorophenyl and pyridin-4-ylmethyl groups, researchers can fine-tune the biological activity of this compound. Such modifications may lead to derivatives with enhanced potency, reduced toxicity, or improved pharmacokinetic profiles.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Pyrido[3,2-d]pyrimidines are no exception and have been explored for their potential applications in treating various diseases. The structural diversity within this class allows for extensive chemical modifications, making it an ideal platform for drug discovery.

Future studies on 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 941953-86-2) should focus on both computational modeling and experimental validation. High-throughput screening (HTS) could be employed to identify potential biological targets and assess activity levels across different assays. Additionally, X-ray crystallography or other structural biology techniques could provide insights into how this compound interacts with its biological targets at an atomic level.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. Collaborative efforts can accelerate the discovery process by leveraging expertise from different fields. The unique properties of this compound make it a valuable asset in such collaborative research endeavors.

In conclusion,1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione represents a promising candidate for further exploration in pharmaceutical research. Its unique structure,CAS number 941953-86-2,and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases.